Cas no 62078-12-0 (Ligolide)
Ligolide structure
Product Name:Ligolide
CAS No:62078-12-0
MF:C16H22O4
MW:278.343485355377
CID:2021536
Update Time:2025-04-21
Ligolide Chemical and Physical Properties
Names and Identifiers
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- Ligolide
- (4S)-4a,5,6,7,8,8a-Hexahydro-8aβ-hydroxy-4β-methoxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one
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- Inchi: 1S/C16H22O4/c1-9-6-5-7-16(18)8-11-12(10(2)14(17)20-11)13(19-4)15(9,16)3/h8-9,13,18H,5-7H2,1-4H3
- InChI Key: NWIQYROLUSXJOB-UHFFFAOYSA-N
- SMILES: COC1C2(C(CCCC2C)(O)C=C2C1=C(C(O2)=O)C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 2.045
Ligolide Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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